Cas no 1248381-19-2 (3-(1,3-benzothiazol-2-yloxy)propan-1-amine)

• Product Name: 3-(1,3-benzothiazol-2-yloxy)propan-1-amine
• CAS No: 1248381-19-2
• MF: C₁₀H₁₂N₂OS
• MW: 208.280080795288
• CID: 5972088
• PubChem ID: 62349535
• Update Time: 2025-11-01

3-(1,3-benzothiazol-2-yloxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, 3-(2-benzothiazolyloxy)-
• 3-(Benzo[d]thiazol-2-yloxy)propan-1-amine
• 3-(1,3-benzothiazol-2-yloxy)propan-1-amine
• AKOS011634652
• EN300-1843929
• 1248381-19-2
• CS-0286754

• Inchi： 1S/C10H12N2OS/c11-6-3-7-13-10-12-8-4-1-2-5-9(8)14-10/h1-2,4-5H,3,6-7,11H2
• InChI Key： POKGPLVICILPOD-UHFFFAOYSA-N
• SMILES： C(N)CCOC1=NC2=CC=CC=C2S1

Computed Properties

• Exact Mass: 208.06703418g/mol
• Monoisotopic Mass: 208.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.247±0.06 g/cm3(Predicted)
• Boiling Point: 338.6±44.0 °C(Predicted)
• pka: 9.30±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 3-(1,3-benzothiazol-2-yloxy)propan-1-amine

Comprehensive Overview of 3-(1,3-Benzothiazol-2-yloxy)propan-1-amine (CAS No. 1248381-19-2): Properties, Applications, and Research Insights

The compound 3-(1,3-benzothiazol-2-yloxy)propan-1-amine (CAS No. 1248381-19-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structure, featuring a benzothiazole core linked to an amine-terminated propyl chain, makes it a versatile intermediate for synthesizing bioactive compounds and functional materials. Researchers are increasingly exploring its potential in drug discovery, fluorescence probes, and polymer chemistry, aligning with current trends in precision medicine and smart materials.

One of the most searched questions about this compound revolves around its synthetic routes and reactivity. The benzothiazole moiety is known for its electron-rich properties, enabling applications in catalysis and molecular sensing. Recent studies highlight its role in developing antioxidant agents and neuroprotective compounds, addressing growing concerns about oxidative stress and neurodegenerative diseases. This aligns with the surge in public interest around brain health and longevity science.

From a technical perspective, the amine group in 3-(1,3-benzothiazol-2-yloxy)propan-1-amine facilitates conjugation with other functional groups, making it valuable for bioconjugation and surface modification. Its solubility profile (moderate in polar solvents) and stability under physiological conditions are frequently discussed in forums focused on chemical synthesis optimization. These properties are critical for researchers working on targeted drug delivery systems, a hot topic in nanomedicine.

Environmental and green chemistry applications are another emerging area for this compound. With increasing searches for sustainable chemical alternatives, its potential as a ligand in metal-organic frameworks (MOFs) for pollutant adsorption is being investigated. The benzothiazole ring’s ability to coordinate with metals could contribute to wastewater treatment technologies, resonating with global efforts toward circular economy practices.

Analytical characterization of CAS No. 1248381-19-2 typically involves HPLC, mass spectrometry, and NMR spectroscopy—techniques frequently queried by quality control specialists. The compound’s chromatographic behavior and spectral fingerprints are well-documented, aiding in its identification across supply chains. This transparency supports the research reproducibility movement, a priority in modern academic publishing.

In material science, derivatives of 3-(1,3-benzothiazol-2-yloxy)propan-1-amine show promise for organic electronics, particularly in OLED and photovoltaic applications. The conjugated π-system of the benzothiazole unit contributes to charge transport properties, a subject of intense study in renewable energy research. This connects with popular searches about solar cell efficiency and flexible displays.

Safety profiles and handling protocols for this compound are often sought by industrial users. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) and ventilation controls are recommended during handling—information highly relevant to laboratory safety training programs worldwide.

The commercial availability of CAS 1248381-19-2 through specialty chemical suppliers has expanded in recent years, reflecting demand from contract research organizations (CROs) and academic labs. Pricing trends and batch customization options are common queries among procurement specialists, indicating its growing integration into high-throughput screening workflows.

Future research directions likely include structure-activity relationship (SAR) studies to optimize its pharmacophore features, as well as explorations in bioorthogonal chemistry for live-cell imaging. These align with breakthroughs in chemical biology and diagnostic tools, areas generating substantial online engagement from the scientific community.